Cas no 2649084-00-2 ({5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine)

• Product Name: {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine
• CAS No: 2649084-00-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6577620
• PubChem ID: 165708933
• Update Time: 2025-05-19

{5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine
• EN300-1752903
• {[5-(1-isocyanatoethyl)-2-methoxyphenyl]methyl}dimethylamine
• 2649084-00-2

• Inchi： 1S/C13H18N2O2/c1-10(14-9-16)11-5-6-13(17-4)12(7-11)8-15(2)3/h5-7,10H,8H2,1-4H3
• InChI Key： QXUJXNCTEAWNRH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C)N=C=O)C=C1CN(C)C

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.9Ų

Additional information on {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine

Recent Advances in the Study of {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine (CAS: 2649084-00-2) in Chemical Biology and Pharmaceutical Research

The compound {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine (CAS: 2649084-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine as a versatile intermediate in the synthesis of novel bioactive molecules. The isocyanate functional group in this compound allows for facile conjugation with various nucleophiles, making it a valuable building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways, demonstrating its potential in anti-inflammatory drug development.

In vitro and in vivo studies have revealed promising pharmacological properties of derivatives based on {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine. Notably, certain analogs have shown potent inhibitory effects on pro-inflammatory cytokines, with IC50 values in the low micromolar range. These findings suggest that this compound could serve as a lead structure for the development of new anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The mechanism of action of {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine derivatives has been investigated through molecular docking studies and biochemical assays. These studies indicate that the compounds interact with specific binding pockets in target proteins, modulating their activity through allosteric mechanisms. The dimethylamine moiety appears to play a crucial role in enhancing binding affinity and selectivity, while the methoxyphenyl group contributes to improved pharmacokinetic properties.

Recent advancements in formulation technology have addressed previous challenges associated with the stability and bioavailability of {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine-based compounds. Novel delivery systems, including nanoparticle formulations and prodrug approaches, have significantly improved the therapeutic potential of these molecules. These developments have paved the way for preclinical evaluation of lead candidates in disease-relevant animal models.

Looking forward, researchers are exploring the potential of {5-(1-isocyanatoethyl)-2-methoxyphenylmethyl}dimethylamine derivatives in other therapeutic areas beyond inflammation, including oncology and neurodegenerative diseases. Preliminary data suggest that structural modifications of the core scaffold can yield compounds with distinct biological activities, highlighting the versatility of this chemical platform. Future studies will focus on optimizing the structure-activity relationships and conducting comprehensive safety evaluations to advance promising candidates toward clinical development.